Cas no 26028-64-8 (3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)-)

3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)- is a heterocyclic compound featuring a triazole-thione core substituted with a 3-chlorophenyl group and a 2-methylpropyl moiety. This structure imparts unique chemical properties, including potential biological activity, making it of interest in pharmaceutical and agrochemical research. The presence of the thione group enhances its reactivity, particularly in metal coordination and nucleophilic substitution reactions. The chlorophenyl substituent may contribute to lipophilicity, influencing bioavailability and binding affinity. Its well-defined molecular architecture allows for precise modifications, enabling structure-activity relationship studies. The compound’s stability under standard conditions ensures reliable handling in synthetic applications. Suitable for use as an intermediate in medicinal chemistry or as a ligand in catalytic systems.

3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)- structure

26028-64-8 structure

Product Name:3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)-

CAS No:26028-64-8

MF:C₁₂H₁₄ClN₃S

MW:267.777659893036

MDL:MFCD05150471

CID:252316

PubChem ID:3278534

Update Time:2025-05-27

3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

- 3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)-
- 5-(3-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol
- 3-(3-chlorophenyl)-4-(2-methylpropyl)-1H-1,2,4-triazole-5-thione
- SCHEMBL10011738
- JS-145C
- CS-0336147
- 5-(3-chlorophenyl)-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol
- J-516163
- 26028-64-8
- AKOS005073071
- DTXSID00390973
- FT-0681128
- MFCD05150471
- 5-(3-Chlorophenyl)-4-(2-methylpropyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 3H-1,2,4-Triazole-3-thione, 5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)-
- 3-(3-chlorophenyl)-4-(2-methylpropyl)-1H-1, 2, 4-triazole-5-thione
- AKOS030242177
- MDL： MFCD05150471
- Inchi： 1S/C12H14ClN3S/c1-8(2)7-16-11(14-15-12(16)17)9-4-3-5-10(13)6-9/h3-6,8H,7H2,1-2H3,(H,15,17)
- InChI Key： NPNVFRBBSDZLNK-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1=NNC(N1CC(C)C)=S

Computed Properties

Exact Mass: 267.06000
Monoisotopic Mass: 267.0596963g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 59.7Å²

Experimental Properties

PSA: 69.51000
LogP: 3.54320

3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)- Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)- Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR14457-500mg	5-(3-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol	26028-64-8		500mg	£48.00	2024-05-25
abcr	AB235295-500 mg	5-(3-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol, 95%; .	26028-64-8	95%	500mg	€132.00	2023-04-27
Chemenu	CM515806-5g	5-(3-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol	26028-64-8	95%	5g	$370	2024-07-28
Alichem	A019120593-5g	5-(3-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol	26028-64-8	95%	5g	$400.00	2023-09-02
abcr	AB235295-500mg	5-(3-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol, 95%; .	26028-64-8	95%	500mg	€132.00	2025-02-14
A2B Chem LLC	AB28654-1mg	3H-1,2,4-Triazole-3-thione, 5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)-	26028-64-8	>95%	1mg	$202.00	2023-12-31
A2B Chem LLC	AB28654-5mg	3H-1,2,4-Triazole-3-thione, 5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)-	26028-64-8	>95%	5mg	$215.00	2023-12-31
A2B Chem LLC	AB28654-500mg	3H-1,2,4-Triazole-3-thione, 5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)-	26028-64-8	>95%	500mg	$229.00	2023-12-31
A2B Chem LLC	AB28654-1g	3H-1,2,4-Triazole-3-thione, 5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)-	26028-64-8	>95%	1g	$312.00	2023-12-31
Ambeed	A107304-5g	5-(3-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol	26028-64-8	95+%	5g	$374.0	2024-08-03

3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)- Related Literature

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2. An intermolecular C–C coupling reaction of iridium complexes†

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Cas no 26028-64-8 (3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)-)

3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)- Security Information

3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)- Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)- Pricemore >>

3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)- Related Literature

26028-64-8 (3H-1,2,4-Triazole-3-thione,5-(3-chlorophenyl)-2,4-dihydro-4-(2-methylpropyl)-) Related Products